Cas no 61724-04-7 (Neutral Dark Brown Brl)

• Product Name: Neutral Dark Brown Brl
• CAS No: 61724-04-7
• MF: C₄₄H₄₀P₂
• MW: 630.735933303833
• CID: 90114
• PubChem ID: 4366894
• Update Time: 2025-04-18

Neutral Dark Brown Brl Chemical and Physical Properties

Names and Identifiers

• Neutral Dark Brown Brl
• Acid Brown 21
• Acid Brown BRL
• Polfalan Brown TLN
• Acid Brown 21
• 139139-93-8
• (S)-(-)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHYL
• PHOSPHINE,[(1R)-5,5',6,6',7,7',8,8'-OCTAHYDRO[1,1'-BINAPHTHALENE]-2,2'-DIYL]BIS[DIPHENYL-
• (R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHYL
• 61724-04-7
• FT-0728384
• ETHYL3-CYANOPYRIDINE-2-CARBOXYLATE
• (R)-H8-BINAP
• E75998
• Phosphine, [(1R)-5,5',6,6',7,7',8,8'-octahydro[1,1'-binaphthalene]-2,2'-diyl]bis[diphenyl-
• (R)-H8-BINAP, >=94%
• J-007240
• 2,2'-bis-(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl
• (S)-H8-BINAP, technical grade
• (r)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl
• Phosphine, 1,1'-[(1S)-5,5',6,6',7,7',8,8'-octahydro[1,1'-binaphthalene]-2,2'-diyl]bis[1,1-diphenyl-
• (S)-(-)-2,2'-Bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl (S)-(-)-H8-BINAP
• ANSOKCGDSQQISA-UHFFFAOYSA-N
• CS-0086808
• H8-BINAP
• SCHEMBL665033
• 139139-86-9
• (R)-(+)-2,2'-Bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl (R)-H8-BINAP
• (S)-H8-BINAP
• AKOS015917585
• D94504
• J-007241
• [1-(2-diphenylphosphanyl-5,6,7,8-tetrahydronaphthalen-1-yl)-5,6,7,8-tetrahydronaphthalen-2-yl]-diphenylphosphane

• Inchi： 1S/C44H40P2/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38/h1-12,19-26,29-32H,13-18,27-28H2
• InChI Key： ANSOKCGDSQQISA-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC2CCCCC=2C=1C1=C(C=CC2CCCCC1=2)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 349.10977
• Monoisotopic Mass: 630.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 11.7

Experimental Properties

• Boiling Point: 745.626 °C at 760 mmHg
• Flash Point: 433.022 °C
• PSA: 112.73
• LogP: 8.62760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives